N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-[4-(butanoylamino)phenyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-3-4-17(22)20-13-6-8-14(9-7-13)21-18(23)15-11-12(19)5-10-16(15)24-2/h5-11H,3-4H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: OAVCUITWXTYBBX-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)OC

Description

N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide, also known as BPN-15606, is a novel small molecule that has drawn attention in the scientific community due to its potential therapeutic applications. BPN-15606 belongs to the class of benzamide compounds and has been studied for its ability to improve cognitive function and memory in individuals with neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to increase the levels of acetylcholine, a neurotransmitter that is involved in learning and memory.
Biochemical and Physiological Effects
N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that it can increase the levels of acetylcholine in the brain, improve synaptic plasticity, and reduce inflammation in the brain. Additionally, N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to have antioxidant properties, which may help to protect against oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide in lab experiments is that it has been shown to have a good safety profile and low toxicity. Additionally, N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to be effective at improving cognitive function and memory in animal models of neurodegenerative diseases. However, one limitation of using N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.

Future Directions

There are a number of potential future directions for research on N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide. One area of interest is the development of new formulations of the compound that may improve its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide and to determine its potential therapeutic applications in the treatment of neurodegenerative diseases. Finally, studies are needed to determine the long-term safety and efficacy of N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide in humans.

Synthesis Methods

The synthesis of N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide involves a multi-step process that includes the reaction of 5-chloro-2-methoxybenzoic acid with butyryl chloride, followed by the reaction of the resulting product with 4-aminophenyl. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been studied extensively for its potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that N-[4-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has the ability to improve cognitive function and memory in animal models of these diseases.